Cas no 182571-07-9 (Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)-)

• Product Name: Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)-
• CAS No: 182571-07-9
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD19205650
• CID: 3820613
• PubChem ID: 11665404
• Update Time: 2025-07-21

Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)-
• EN300-150057
• 182571-07-9
• LFVPHXOOLUCFFB-UHFFFAOYSA-N
• methyl (2R)-3-amino-2-hydroxy-propanoate
• SCHEMBL1765469
• 147851-98-7
• 3-Amino-2-hydroxy-propionic acid methyl ester
• methyl 3-amino-2-hydroxypropanoate
• methyl3-amino-2-hydroxypropanoate
• DA-10093
• 2-hydroxy beta-alanine methyl ester
• (2S)-3-Amino-2-hydroxy-propionic acid methyl ester
• AKOS006340011
• SB32857

• MDL： MFCD19205650
• Inchi： 1S/C4H9NO3/c1-8-4(7)3(6)2-5/h3,6H,2,5H2,1H3/t3-/m1/s1
• InChI Key： LFVPHXOOLUCFFB-GSVOUGTGSA-N
• SMILES： C(OC)(=O)[C@H](O)CN

Computed Properties

• Exact Mass: 119.058243149Da
• Monoisotopic Mass: 119.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)-

Recent Advances in the Study of Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)- (CAS: 182571-07-9)

The compound Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)- (CAS: 182571-07-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its amino and hydroxy functional groups, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)-. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

In addition to synthetic improvements, recent investigations have explored the biological mechanisms of this compound. Preliminary in vitro studies indicate that Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)- exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents, with ongoing research aiming to elucidate its precise molecular targets and therapeutic efficacy.

Another notable development is the application of Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)- in drug delivery systems. A 2024 study highlighted its use as a chiral auxiliary in the design of prodrugs, enhancing the bioavailability and targeted delivery of active pharmaceutical ingredients. This innovative approach could pave the way for more effective treatments with reduced side effects.

Despite these promising advancements, challenges remain. The stability of Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)- under physiological conditions and its pharmacokinetic profile require further investigation. Researchers are also exploring its potential interactions with other biomolecules to ensure safety and efficacy in clinical settings.

In conclusion, the latest research on Propanoic acid, 3-amino-2-hydroxy-, methyl ester, (2R)- (CAS: 182571-07-9) underscores its versatility and potential in pharmaceutical development. Continued studies are essential to fully harness its therapeutic benefits and address existing limitations, paving the way for its integration into future drug discovery pipelines.